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Compound of Interest

Compound Name: 4-(Boc-amino)pyridine

Cat. No.: B048293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(tert-

butoxycarbonylamino)pyridine, commonly known as 4-(Boc-amino)pyridine. It is a vital

intermediate in organic synthesis, particularly within medicinal chemistry and drug discovery.

This document details its chemical properties, synthesis protocols, and significant applications,

presenting data in a clear, accessible format for the scientific community.

Core Compound Identification
4-(Boc-amino)pyridine is a derivative of 4-aminopyridine where the amino group is protected

by a tert-butoxycarbonyl (Boc) group. This protection strategy is fundamental in multi-step

syntheses, allowing for selective reactions at other positions of the pyridine ring.

CAS Number: 98400-69-2[1][2][3][4][5]

IUPAC Name: tert-butyl N-(pyridin-4-yl)carbamate[5][6]

Synonyms: 4-(tert-butoxycarbonylamino)pyridine, N-Boc-4-aminopyridine, tert-Butyl 4-

pyridylcarbamate[2][4]

Caption: Structure of 4-(Boc-amino)pyridine.
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The properties of 4-(Boc-amino)pyridine make it a versatile reagent in various reaction

conditions. It is typically a stable, solid compound, soluble in many common organic solvents.

[7]

Property Value Reference(s)

Molecular Formula C₁₀H₁₄N₂O₂ [1][2][5]

Molecular Weight 194.23 g/mol [1][2][5]

Appearance
White to off-white crystalline

powder
[4][7][8]

Melting Point 145-149 °C [4]

Density (Predicted) 1.131 ± 0.06 g/cm³ [4][8]

pKa (Predicted) 12.0 ± 0.70 [4][8]

Solubility

Slightly soluble in water;

Soluble in methanol, ethanol,

DCM

[7]

Synthesis and Experimental Protocols
The most prevalent synthesis of 4-(Boc-amino)pyridine involves the direct Boc-protection of

4-aminopyridine. Several methods exist, with variations in catalysts and reagents to optimize

yield and purity.

The standard laboratory synthesis reacts 4-aminopyridine with di-tert-butyl dicarbonate

((Boc)₂O).
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Caption: General synthesis of 4-(Boc-amino)pyridine.

This protocol is adapted from a patented method designed to enhance yield and selectivity,

minimizing the formation of di-Boc byproducts.[9][10]

Materials:

4-Aminopyridine (1.0 eq)

Di-tert-butyl dicarbonate ((Boc)₂O) (1.75 eq)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (2.25 eq)

Hydroxybenzotriazole (HOBT) (0.075 eq)

Triethylamine (TEA) (2.25 eq)

Dichloromethane (DCM) (10 mL per 1g of 4-aminopyridine)

Procedure:

At room temperature, dissolve 4-aminopyridine (e.g., 1g, 10.6 mmol) in dichloromethane (10

mL) in a round-bottom flask equipped with a magnetic stirrer.
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While stirring, add EDCI (4.6g, 23.8 mmol), HOBT (0.1g, 0.8 mmol), and triethylamine (2.4g,

23.8 mmol) to the solution.

Add (Boc)₂O (4.0g, 18.5 mmol) to the reaction mixture.

Continue stirring at room temperature for 30 minutes.

Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting

material (4-aminopyridine) is consumed.

Upon completion, wash the reaction mixture with water (2 x 20 mL).

Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Purify the resulting crude product by column chromatography to obtain pure 4-(Boc-
amino)pyridine. The reported yield for this method is approximately 90%.[10]

Applications in Research and Drug Development
4-(Boc-amino)pyridine is a cornerstone building block in the synthesis of complex heterocyclic

molecules, many of which are investigated as potential therapeutic agents. The Boc group

enhances the nucleophilicity of the exocyclic amino nitrogen, facilitating reactions like N-

alkylation, while the pyridine nitrogen's basicity is tempered.[11]

The compound serves as a precursor for introducing a substituted 4-aminopyridyl moiety into a

target molecule. This is crucial for developing novel compounds with biological activity.[7]
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Synthetic Transformations

4-(Boc-amino)pyridine

N-Alkylation

1.

Coupling Reactions
(e.g., Suzuki, Buchwald)

2.

Ring Functionalization

3.

Boc Deprotection
(e.g., TFA, HCl)

Biologically Active Molecules
(e.g., Kinase Inhibitors, Antifungals)

Click to download full resolution via product page

Caption: Synthetic utility of 4-(Boc-amino)pyridine.

Key Application Areas:

Medicinal Chemistry: N-alkylated 4-aminopyridine moieties are present in molecules

developed as p38α MAP kinase inhibitors, HIV-EP1 transcription factor inhibitors, and

antifungal agents that target CYP51.[11] The synthesis of these compounds often begins

with the alkylation of 4-(Boc-amino)pyridine, followed by deprotection.[11]

Organic Synthesis: The compound is used in various classical organic reactions, including

nucleophilic substitutions and transition metal-catalyzed coupling reactions, to construct

complex molecular architectures.[7]

Protecting Group Chemistry: It serves as a model compound for studying the application and

removal of the Boc protecting group. For instance, its rapid deprotection using nitric acid in

dichloromethane has been noted.[1]
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Safety and Handling
Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H317 (May

cause an allergic skin reaction), H319 (Causes serious eye irritation), H335 (May cause

respiratory irritation).[4]

Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye

protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing).[4]

Storage: Store in a cool (2-8 °C is recommended), dry, and dark place in a tightly sealed

container.[7][8] The compound is stable under normal conditions but may react with strong

oxidizing agents.[7]

This guide provides essential technical information on 4-(Boc-amino)pyridine for

professionals in the chemical and pharmaceutical sciences. Its well-defined properties and

versatile reactivity ensure its continued importance in the synthesis of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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